Cas no 100551-78-8 (3-(2,2-Dimethylpropyl)aminopropanenitrile)
100551-78-8 structure
Product Name:3-(2,2-Dimethylpropyl)aminopropanenitrile
CAS No:100551-78-8
MF:C8H16N2
MW:140.226041793823
CID:1126037
PubChem ID:18348898
Update Time:2025-04-20
3-(2,2-Dimethylpropyl)aminopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-[(2,2-dimethylpropyl)amino]-
- Z763363446
- EN300-69957
- 100551-78-8
- CHEMBL4569945
- 3-[(2,2-dimethylpropyl)amino]propanenitrile
- 3-(2,2-dimethylpropylamino)propanenitrile
- AKOS008147879
- G37545
- CS-0258385
- 3-(2,2-Dimethylpropyl)aminopropanenitrile
-
- Inchi: 1S/C8H16N2/c1-8(2,3)7-10-6-4-5-9/h10H,4,6-7H2,1-3H3
- InChI Key: IDTPNXPTARMCAY-UHFFFAOYSA-N
- SMILES: N(CCC#N)CC(C)(C)C
Computed Properties
- Exact Mass: 140.13148
- Monoisotopic Mass: 140.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
3-(2,2-Dimethylpropyl)aminopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B417850-25mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417850-50mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B417850-250mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Biosynth | AEA55178-50 mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 50mg |
$98.50 | 2023-01-05 | ||
| Biosynth | AEA55178-100 mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 100MG |
$157.00 | 2023-01-05 | ||
| Biosynth | AEA55178-250 mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 250MG |
$297.50 | 2023-01-05 | ||
| Biosynth | AEA55178-500 mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 500MG |
$480.00 | 2023-01-05 | ||
| Biosynth | AEA55178-1000 mg |
3-[(2,2-Dimethylpropyl)amino]propanenitrile |
100551-78-8 | 1g |
$770.00 | 2023-01-05 | ||
| Enamine | EN300-69957-0.05g |
3-[(2,2-dimethylpropyl)amino]propanenitrile |
100551-78-8 | 95% | 0.05g |
$45.0 | 2023-05-03 | |
| Enamine | EN300-69957-0.1g |
3-[(2,2-dimethylpropyl)amino]propanenitrile |
100551-78-8 | 95% | 0.1g |
$67.0 | 2023-05-03 |
3-(2,2-Dimethylpropyl)aminopropanenitrile Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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